Cas no 393785-78-9 (1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 393785-78-9
• MF: C₂₁H₁₄ClN₅
• MW: 371.822362422943
• CID: 6103433
• PubChem ID: 4181968
• Update Time: 2025-11-01

1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(4-chlorophenyl)-N-1-naphthalenyl-
• F0517-0242
• Oprea1_706771
• 1-(4-chlorophenyl)-N-naphthalen-1-ylpyrazolo[3,4-d]pyrimidin-4-amine
• AB00668001-01
• 393785-78-9
• 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• AKOS024579532

• Inchi： 1S/C21H14ClN5/c22-15-8-10-16(11-9-15)27-21-18(12-25-27)20(23-13-24-21)26-19-7-3-5-14-4-1-2-6-17(14)19/h1-13H,(H,23,24,26)
• InChI Key： VCSORGBEIFLCKG-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=C3C(C=CC=C3)=CC=C2)=C2C=NN(C3=CC=C(Cl)C=C3)C2=N1

Computed Properties

• Exact Mass: 371.0937732g/mol
• Monoisotopic Mass: 371.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 527.0±50.0 °C(Predicted)
• pka: 3.13±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393785-78-9)

1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 393785-78-9) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a 4-chlorophenyl and a naphthalen-1-yl moiety in its structure enhances its binding affinity to various biological targets, making it a subject of interest in drug discovery and development.

Recent studies highlight the growing demand for small-molecule inhibitors and kinase-targeting compounds, where 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise. Researchers are particularly interested in its potential applications in cancer therapy, inflammatory diseases, and neurodegenerative disorders. Its unique structure allows it to interact with key enzymes and receptors, such as protein kinases, which play a critical role in cell signaling pathways. This aligns with the current trend of exploring targeted therapies and precision medicine.

The synthesis of 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, researchers are also optimizing synthetic routes to minimize environmental impact while maintaining high yields.

In the context of drug repurposing and computational drug design, this compound has garnered attention due to its favorable pharmacokinetic properties. Its lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a key consideration in modern drug development. Additionally, its structure-activity relationship (SAR) studies provide insights into modifying its scaffold for enhanced efficacy and reduced side effects.

The compound's CAS No. 393785-78-9 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in both basic research and applied sciences. As the scientific community continues to explore novel therapeutic agents, 1-(4-chlorophenyl)-N-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine remains a valuable candidate for further investigation. Its potential to address unmet medical needs underscores the importance of ongoing research in this field.